Cas no 31562-41-1 (2-Propanesulfonothioicacid, 2-methyl-, S-(1,1-dimethylethyl) ester)

• Product Name: 2-Propanesulfonothioicacid, 2-methyl-, S-(1,1-dimethylethyl) ester
• CAS No: 31562-41-1
• MF: C₈H₁₈O₂S₂
• MW: 210.357320308685
• CID: 309597
• PubChem ID: 338750
• Update Time: 2025-04-19

2-Propanesulfonothioicacid, 2-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonothioicacid, 2-methyl-, S-(1,1-dimethylethyl) ester
• 2-tert-butylsulfonylsulfanyl-2-methylpropane
• AC1L7OHV
• NSC362656
• S-tert-butyl 2-methylpropane-2-thiosulfonate
• S-tert-butyl tert-butanethiosulfonate
• DTXSID10320640
• 31562-41-1
• NSC-362656

• Inchi： 1S/C8H18O2S2/c1-7(2,3)11-12(9,10)8(4,5)6/h1-6H3
• InChI Key： JQXYVLHDMYEKPJ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(=O)(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 210.07494
• Monoisotopic Mass: 210.07482216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.72720